Cas no 645407-60-9 (Cyclohexanecarboxamide,N-3-quinolinyl-1-[[4-(trifluoromethyl)phenyl]methyl]-)

• Product Name: Cyclohexanecarboxamide,N-3-quinolinyl-1-[[4-(trifluoromethyl)phenyl]methyl]-
• CAS No: 645407-60-9
• MF: C₂₄H₂₃F₃N₂O
• MW: 412.447436571121
• CID: 1680071
• Update Time: 2024-09-03

Cyclohexanecarboxamide,N-3-quinolinyl-1-[[4-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide,N-3-quinolinyl-1-[[4-(trifluoromethyl)phenyl]methyl]-
• Cyclohexanecarboxamide, N-3-quinolinyl-1-[[4-(trifluoromethyl)phenyl]methyl]-

• Inchi： 1S/C24H23F3N2O/c25-24(26,27)19-10-8-17(9-11-19)15-23(12-4-1-5-13-23)22(30)29-20-14-18-6-2-3-7-21(18)28-16-20/h2-3,6-11,14,16H,1,4-5,12-13,15H2,(H,29,30)
• InChI Key： QQXMASIVUKGTFW-UHFFFAOYSA-N
• SMILES： C1(CC2=CC=C(C(F)(F)F)C=C2)(C(NC2=CC3C(N=C2)=CC=CC=3)=O)CCCCC1

Computed Properties

• Exact Mass: 412.17639

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 564.3±45.0 °C(Predicted)
• PSA: 41.99
• pka: 13.00±0.20(Predicted)